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Compound Name: 2,5-Dibromoanisole

Cat. No.: B1590765

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2,5-
Dibromoanisole

2,5-Dibromoanisole (CAS No. 95970-08-4) is a halogenated aromatic ether. Its structure,
featuring a methoxy group and two bromine atoms on a benzene ring, makes it a valuable
intermediate in organic and pharmaceutical synthesis.[1] The precise positioning of the bromine
atoms allows for regioselective functionalization, enabling the construction of complex
molecular architectures. Understanding its fundamental physical properties, such as melting
and boiling points, is not merely an academic exercise; it is a critical prerequisite for its safe
handling, purification, and application in multi-step synthetic pathways. This guide provides a
detailed examination of these properties, grounded in established experimental methodologies
and data from reliable chemical sources.

Core Physical and Chemical Properties

The physical state and thermal transition points of a compound dictate the conditions required
for storage, reaction, and purification. For 2,5-Dibromoanisole, the available data points to a
substance that is either a low-melting solid or a liquid at ambient temperatures.

Data Summary
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The following table summarizes the key physical properties reported for 2,5-Dibromoanisole.
It is crucial to note the variations in reported values, which can stem from different experimental
conditions or sample purities.

Property Reported Value(s) Source(s)

Molecular Formula C7HeBr20 [2][3]

Molecular Weight 265.93 g/mol [2][3]
Off-white to yellow liquid

Appearance ) [11[3]
crystalline

Melting Point Not Available (N/A) [2]

N _ 252.043 °C at 760 mmHg257-

Boiling Point [2][4]

261 °C

) 1.824 g/cm31.823 g/cm?3
Density _ [2][4]
(Predicted)

In-Depth Analysis

» Melting Point: The designation of 2,5-Dibromoanisole as a "liquid crystalline" substance[1]
[3] and the lack of a specific melting point in several databases[2] suggest its melting point is
close to or below standard room temperature. This has practical implications for storage, as
it may exist in a semi-solid or liquid state. The purity of the substance is a critical
determinant; impurities invariably lead to a depression of the melting point and a broadening
of the melting range.[5] For context, its isomers, 3,5-Dibromoanisole and 2,4-
Dibromoanisole, are solids at room temperature with reported melting points of 34-38 °C and
61-63 °C, respectively.[6]

» Boiling Point: The boiling point is a more consistently reported property. Values cluster
around 252-261 °C at standard atmospheric pressure (760 mmHg).[2][4] This high boiling
point is expected for a molecule of its mass and polarity. When performing distillations, it is
essential to account for atmospheric pressure, as a reduction in pressure will lead to a
corresponding decrease in the boiling point.[5] This principle is the foundation of vacuum
distillation, a technique often employed for high-boiling compounds to prevent thermal
decomposition.
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Experimental Determination of Physical Properties

Accurate determination of melting and boiling points is fundamental to compound
characterization and purity assessment. The methodologies described below are standard in
organic chemistry laboratories.

Protocol 1: Melting Point Determination (Capillary
Method)

The melting point is determined as a range, from the temperature at which the first drop of
liquid appears (T1) to the temperature at which the last crystal melts (T2).[5] A narrow range
(typically 0.5-1 °C) is indicative of a pure compound.

Methodology:

Sample Preparation: If the sample is solid, place a small amount on a clean, dry surface and
crush it into a fine powder. This ensures uniform heat distribution.

o Capillary Tube Loading: Push the open end of a capillary tube into the powder, trapping a
small amount of the sample. Tap the sealed end of the tube gently on a hard surface to pack
the sample down. The packed sample height should be no more than 1-2 mm to ensure
even heating.[5][7]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., a Mel-Temp).

e Heating and Observation:

o Heat the sample rapidly to obtain an approximate melting point. Allow the apparatus to
cool.

o In the second run, heat rapidly until the temperature is about 15-20 °C below the
approximate melting point.

o Reduce the heating rate to 1-2 °C per minute. A slow heating rate is critical for an accurate
measurement, allowing the temperature of the sample and the thermometer to equilibrate.
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Data Recording: Record Tz (first liquid drop) and T2 (all solid disappears). The melting point
is reported as the range Ti - Ta.

Protocol 2: Boiling Point Determination (Microscale
Method)

This method is suitable for small quantities of liquid and relies on observing the temperature at

which the liquid's vapor pressure equals the surrounding atmospheric pressure.

Methodology:

Apparatus Setup: Add 2-3 mL of the liquid 2,5-Dibromoanisole to a small test tube. Attach
this test tube to a thermometer using a rubber band or thread.

Inverted Capillary: Place a capillary tube, sealed at one end, into the test tube with the open
end down.

Heating: Suspend the assembly in a heating bath (e.g., a beaker with mineral oil). The oll
bath ensures uniform temperature distribution and prevents rapid temperature fluctuations.

[8]

Observation: Heat the bath slowly. As the temperature rises, air trapped in the capillary tube
will bubble out. When the boiling point is reached, a continuous and rapid stream of bubbles
will emerge from the capillary tube.

Data Recording: Note the temperature at which this rapid stream of bubbles is observed. To
confirm, you may remove the heat source slightly; the boiling point is the temperature at
which the bubbling ceases and the liquid just begins to re-enter the capillary tube.

Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of a chemical

sample's physical properties.
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Caption: Workflow for determining the melting and boiling points.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1590765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion: Practical Application of Physical Data

The characterization of 2,5-Dibromoanisole’s physical properties is a foundational step for its
effective use in research and development. A boiling point of approximately 252-261 °C informs
purification strategies like distillation, while the understanding that it may be a low-melting solid
or liquid is crucial for its proper handling and storage. By adhering to rigorous experimental
protocols, researchers can ensure the quality and purity of their materials, which is paramount
for achieving reliable and reproducible results in synthetic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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